Cas no 2172498-01-8 (1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine)
1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine
- EN300-1647706
- 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine
- 2172498-01-8
-
- Inchi: 1S/C10H14N4/c1-10(2,3)14-9-6-12-5-8(11)7(9)4-13-14/h4-6H,11H2,1-3H3
- InChI Key: CTNPNZZMXOTURJ-UHFFFAOYSA-N
- SMILES: N1(C2C=NC=C(C=2C=N1)N)C(C)(C)C
Computed Properties
- Exact Mass: 190.121846464g/mol
- Monoisotopic Mass: 190.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 56.7Ų
1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647706-0.05g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-0.1g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-0.25g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-0.5g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-1.0g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-2.5g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-5.0g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-10.0g |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1647706-50mg |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 50mg |
$1104.0 | 2023-09-21 | ||
| Enamine | EN300-1647706-100mg |
1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine |
2172498-01-8 | 100mg |
$1157.0 | 2023-09-21 |
1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine
Professional Introduction to Compound with CAS No. 2172498-01-8 and Product Name: 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine
The compound identified by the CAS number 2172498-01-8 and the product name 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activity. The pyrazolo[3,4-c]pyridine scaffold is particularly intriguing, as it combines two nitrogen-containing heterocycles that are well-known for their role in various pharmacological applications.
Structurally, 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine features a fused ring system consisting of a pyrazole ring connected to a pyridine ring. The presence of a tert-butyl group at the 1-position and an amine group at the 4-position introduces specific steric and electronic properties that can influence its interactions with biological targets. This molecular configuration makes it a promising candidate for further exploration in drug discovery and development.
In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazolo[3,4-c]pyridine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of targeting enzymes and receptors involved in inflammatory and immunological pathways. The amine functional group in this compound is particularly noteworthy, as it can serve as a site for hydrogen bonding or participate in coordination interactions with metal ions, which are common features in many biologically active molecules.
One of the most compelling aspects of 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine is its potential as a scaffold for structure-based drug design. The fused heterocyclic system provides a rigid framework that can be modified to optimize binding affinity and selectivity. Additionally, the tert-butyl group introduces steric hindrance, which can be exploited to improve pharmacokinetic properties such as solubility and metabolic stability. These features make this compound an attractive starting point for developing next-generation pharmaceuticals.
Recent research has highlighted the importance of pyrazolo[3,4-c]pyridine derivatives in modulating immune responses. Studies have demonstrated that certain analogs of this scaffold can inhibit the activity of enzymes like Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and autoimmune diseases. The amine group in 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine is particularly relevant here, as it could be engineered to interact with specific residues in JAK enzymes or other relevant targets.
The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. The introduction of the tert-butyl group at the 1-position requires careful consideration to ensure regioselectivity and high yield. Additionally, the installation of the amine functionality at the 4-position must be performed under conditions that preserve the integrity of the fused ring system. Advances in synthetic methodologies have made it increasingly feasible to access such intricate molecular architectures.
In terms of biological evaluation, 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine has shown promising preliminary results in cell-based assays. Its ability to modulate enzyme activity suggests potential therapeutic applications in areas such as oncology and immunology. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biochemists are essential to optimize this compound for clinical development.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and cutting-edge research tools. Computational methods such as molecular docking and quantum mechanics simulations are increasingly being used to predict binding interactions and optimize molecular design. These approaches can help identify structural modifications that enhance potency while minimizing off-target effects. The application of such technologies to compounds like 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine holds great promise for accelerating drug discovery efforts.
As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The pyrazolo[3,4-c]pyridine scaffold offers a versatile platform for developing molecules that can interact with specific biological pathways. The unique combination of structural features provided by the tert-butyl group and the amine functionality makes 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine a valuable asset in the quest for new treatments.
In conclusion, 1-tert-butyl-1H-pyrazolo[3,4-c]pyridin-4-amine represents a significant advancement in pharmaceutical chemistry. Its structural complexity and potential biological activity make it an attractive candidate for further exploration in drug discovery and development. With continued research and innovation, this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs.
2172498-01-8 (1-tert-butyl-1H-pyrazolo3,4-cpyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)